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Compound of Interest

Compound Name:
5-(4-Bromophenyl)furan-2-

carbaldehyde

Cat. No.: B1330911 Get Quote

Essential Safety and Handling Guide for 5-(4-
Bromophenyl)furan-2-carbaldehyde
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-(4-Bromophenyl)furan-2-
carbaldehyde (CAS No. 20005-42-9). Adherence to these protocols is essential for ensuring a

safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
5-(4-Bromophenyl)furan-2-carbaldehyde is classified as a hazardous substance. It is known

to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation

(H335).[1][2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is

mandatory.

Summary of Required Personal Protective Equipment
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Activity
Eye/Face

Protection
Hand Protection

Respiratory

Protection
Body Protection

Weighing/Handli

ng Solid

Tightly fitting

safety goggles

with side-shields

(conforming to

EN166 or NIOSH

standards).[3]

Chemical-

impermeable

gloves (e.g.,

Nitrile rubber,

consult

manufacturer's

specifications).[3]

N95 (US) or

equivalent dust

mask. Use a full-

face respirator if

exposure limits

are exceeded or

irritation is

experienced.[1]

[3]

Standard lab

coat.

Preparing

Solutions

Tightly fitting

safety goggles

with side-shields.

A face shield is

recommended if

splashing is

likely.

Chemical-

impermeable

gloves.

Work within a

certified chemical

fume hood to

avoid inhaling

vapors.

Chemical-

resistant lab coat

or apron over a

standard lab

coat.

Running

Reactions

Tightly fitting

safety goggles

with side-shields.

Chemical-

impermeable

gloves.

All operations

should be

conducted within

a chemical fume

hood.

Standard lab

coat.

Spill Cleanup

Tightly fitting

safety goggles

and face shield.

Heavy-duty,

chemical-

resistant gloves.

Full-face

respirator with

appropriate

cartridges for

organic vapors

and particulates.

Fire/flame

resistant and

impervious

clothing.[3]

Operational and Disposal Protocols
Strict adherence to the following step-by-step procedures is critical for minimizing exposure and

ensuring safe handling.
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Caption: Workflow for the safe handling of 5-(4-Bromophenyl)furan-2-carbaldehyde.

Step-by-Step Handling Protocol
1. Pre-Handling and Storage:

Before use, review the Safety Data Sheet (SDS).

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4]

Store the container tightly closed in a dry, cool, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[3][4] Some suppliers recommend

refrigerated storage (2-8°C) under an inert atmosphere.[5]

Keep the product away from heat, sparks, and open flames.[3][4]

2. Engineering Controls and Personal Protective Equipment (PPE):

All handling operations, especially those that may generate dust or aerosols, must be

conducted in a well-ventilated area, preferably within a certified chemical fume hood.[3][6]

Don the appropriate PPE as specified in the table above before opening the container.

Gloves must be inspected for integrity prior to use.[3]

3. Handling and Use:

Handle the solid carefully to avoid the formation of dust.[3][4]

Use non-sparking tools to prevent ignition sources.[3]

Avoid contact with skin and eyes and do not breathe in the dust.[4]

After handling, wash hands and any exposed skin thoroughly.[3]

4. Accidental Release Measures (Spills):

Evacuate personnel to a safe area, upwind of the spill.[3]
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Remove all sources of ignition.[3]

Wearing full PPE (including respiratory protection), carefully sweep or shovel the spilled solid

material into a suitable, labeled container for disposal.[4]

Avoid actions that could raise dust.

Prevent the chemical from entering drains or the environment.[3][4]

5. First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration and seek immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water. If skin irritation occurs, consult a doctor.[3][4]

Eye Contact: Rinse cautiously and thoroughly with pure water for at least 15 minutes, also

under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing and

seek immediate medical attention.[3][4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and call a doctor or Poison Control Center immediately.[3]

6. Disposal:

All waste, including the chemical itself and any contaminated materials (e.g., gloves,

weighing paper, containers), must be disposed of in accordance with appropriate local, state,

and federal regulations.[4]

Dispose of contents and container to an approved waste disposal plant. Do not empty into

drains.[4]

Keep the chemical in suitable, closed containers for disposal.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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